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For researchers, scientists, and drug development professionals, securing funding through the
NIH Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) is a critical step. An
unsuccessful initial application can be disheartening, but a well-executed resubmission can
significantly increase the chances of success. This technical support center provides
troubleshooting guides and frequently asked questions to navigate the complexities of the
F99/K00 resubmission process.

Troubleshooting Guide: Common F99/K00
Resubmission Issues

This guide addresses specific problems applicants may encounter when preparing their
F99/K00 resubmission application.
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Issue Troubleshooting Steps

1. Contact your Program Officer (PO): Schedule
a call to discuss the summary statement. The
PO can often provide clarity on the reviewers'
primary concerns. 2. Categorize Feedback:
Group comments by theme (e.g., Significance,
Vague or Contradictory Reviewer Feedback Innovation, Approach, Candidate, Training
Plan). This helps identify the most critical and
recurring issues. 3. Seek External Input:
Discuss the reviews with mentors, senior
colleagues, or previous awardees to gain

different perspectives.

1. Separate but Connected Responses: In your
introduction and throughout the application,
clearly delineate your responses to critiques of
the F99 (dissertation) phase and the KOO
(postdoctoral) phase. 2. Demonstrate Feasibility
Addressing Criticisms of the F99 vs. KOO and Growth: For the F99 phase, focus on
Phases demonstrating the feasibility of completing the
proposed dissertation research within the
remaining timeframe. For the KOO phase,
emphasize how the proposed postdoctoral plan
builds upon your doctoral training and prepares

you for an independent research career.

1. Prioritize Experiments: If the reviewers noted
a lack of preliminary data, focus on generating
key data that directly addresses their concerns
about the feasibility or significance of your
Insufficient Preliminary Data proposed research. 2. Alternative Approaches: If
new experiments are not feasible before the
resubmission deadline, propose well-reasoned

alternative approaches and discuss potential

outcomes.
Weak Training Plan or Career Development 1. Tailor to Your Needs: The career development
Section plan should be highly individualized and directly
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address any perceived gaps in your training. 2.
Integrate Activities: Ensure that the proposed
career development activities (e.g., workshops,
courses, networking) are logically connected to
your research plan and long-term career goals.
3. Mentor's Role: The sponsor's statement
should explicitly detail their commitment to your
training and how they will support your career

development goals.

Frequently Asked Questions (FAQs)

Q1: Is it worth resubmitting my F99/K00 application?

Al: Generally, yes. A resubmission allows you to address the specific concerns of the
reviewers, and resubmitted applications often have a higher success rate than new
applications.[1][2] However, it is crucial to have a clear and strategic plan for revision.

Q2: What is the general timeline for an F99/K00 resubmission?

A2: The timeline for resubmission is similar to that of a new application. You must wait to
receive your summary statement before you can begin to prepare your resubmission. Be
mindful of the application due dates for the specific funding opportunity announcement you are

applying to.
Q3: Where in the application do | respond to the reviewer's comments?

A3: The primary location to address reviewer feedback is in the "Introduction” section of your
resubmission application, which is limited to one page.[3] You should summarize the critiques
and detail how you have revised the application in response. It is also important to incorporate
the changes throughout the body of the application.

Q4: How should I structure the Introduction to my resubmission?
A4: A common and effective structure for the Introduction includes:

» A brief and courteous opening acknowledging the reviewers' feedback.
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e A summary of the major revisions made to the application.

» A point-by-point response to the most significant criticisms from the summary statement.
e A concluding sentence that expresses confidence in the revised application.

Q5: What if | disagree with a reviewer's comment?

A5: It is acceptable to disagree with a reviewer's critique, but you must provide a well-reasoned
and respectful rebuttal in your Introduction.[4] Clearly and politely explain your scientific
reasoning and provide evidence to support your position. Avoid a defensive or argumentative
tone.

Q6: Are resubmissions for the F99/K00 award always allowed?

A6: Not always. While some NIH institutes, such as the National Institute on Aging (NIA), now
permit resubmissions for the F99/K00, this policy is not universal across all institutes.[5] It is
essential to carefully check the specific funding opportunity announcement for the policy on
resubmissions.

Quantitative Data on NIH Grant Submissions

While specific success rates for F99/K00 resubmissions are not readily available, data from
other NIH grant mechanisms can provide valuable context.

Metric Statistic Source

73% of NIH proposals are
NIH Grant Rejection Rate rejected on their first Editverse

submission.

58% are rejected for research-
Reasons for Rejection related problems, and 55% for Editverse

issues with the investigator.

85% of grants that are funded

Success of Resubmissions after resubmission have )
) ) Editverse
(General) effectively addressed reviewer
feedback.
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Experimental Protocols: A Step-by-Step Guide to
Revising Your F99/K00 Application

This protocol outlines a structured approach to revising your F99/K00 application for
resubmission.

Phase 1: Deconstructing the Summary Statement

e Initial Read-Through: Read the entire summary statement to get a general sense of the
reviewers' overall impressions.

e Cool-Down Period: Set the summary statement aside for a few days to allow for emotional
distance and a more objective analysis.

e Systematic Analysis:
o Create a table or spreadsheet to categorize each reviewer's comments.

o Columns should include: Reviewer Number, Critique/Weakness, Suggested Action, and
Your Planned Response.

o ldentify recurring themes and major concerns across all reviewers.
» Consultation:

o Schedule a meeting with your primary mentor and any co-mentors to discuss the summary
statement in detail.

o Contact your Program Officer to gain further insight into the review discussion.
Phase 2: Strategic Revision of the Application

o Develop a Revision Plan: Based on your analysis and consultations, create a detailed plan
outlining the specific changes you will make to each section of the application.

o Draft the Introduction: Write a draft of the one-page Introduction. This will serve as a

roadmap for your revisions.
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» Revise the Research Strategy:

o Address all critiques related to the significance, innovation, and approach of both the F99
and KOO research plans.

o Incorporate new preliminary data if available.
o Clarify any ambiguities in your experimental design or methodology.
o Strengthen the Candidate and Career Development Sections:

o Revise your personal statement to better articulate your career goals and commitment to a
research career.

o Refine your career development plan to be more specific and tailored to your individual
needs.

» Update Sponsor and Institutional Support Sections:

o Work with your mentor(s) to revise their statements to directly address any concerns about
their mentorship or the training environment.

o Ensure the letters of support are strong and explicitly state the resources available to you.

o Final Review: Have your revised application reviewed by your mentors, senior colleagues,
and peers who were not involved in the initial submission.

Signaling Pathways and Experimental Workflows

To visually represent key processes in the F99/K00 resubmission journey, the following
diagrams have been generated using Graphviz (DOT language).
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Revision Execution
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F99/K00 Resubmission Workflow
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Logic of Addressing Reviewer Feedback

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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